N-(3-methylphenyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide

• IUPAC Name: 3-[benzenesulfonyl(methyl)amino]-N-(3-methylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C19H18N2O3S2/c1-14-7-6-8-15(13-14)20-19(22)18-17(11-12-25-18)21(2)26(23,24)16-9-4-3-5-10-16/h3-13H,1-2H3,(H,20,22)
• InChI Key: AMWWIUSRRTXYDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C=CS2)N(C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.5 g/mol

Description

N-(3-methylphenyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide, commonly known as MTA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. MTA belongs to the class of thiophene carboxamide derivatives, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research into the synthesis of thiophene-2-carboxamide derivatives has demonstrated the compound's potential as a precursor for antibiotics and antibacterial drugs. For instance, studies have shown that derivatives synthesized from thiophene-2-carboxamide exhibit significant antibacterial properties against both Gram-positive and Gram-negative bacteria, highlighting the compound's role in the development of new antibiotic and antibacterial drugs (Ahmed, 2007).

Biological Activities

Further exploration into thiophene-3-carboxamide derivatives has uncovered their broad biological activities, including antibacterial and antifungal effects. The structural features of these derivatives, such as the orientation of the toluidine ring and the presence of intramolecular hydrogen bonds, contribute to their biological efficacy. This research underscores the versatility of N-(3-methylphenyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide as a foundational structure for developing biologically active compounds (Vasu, K. Nirmala, A. R. Choudhury, S. Mohan, J. Saravanan, T. Narasimhamurthy, 2003).

Antimicrobial Properties

The compound's utility extends into the synthesis of novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes, demonstrating significant antimicrobial activities. This synthesis approach leverages the thiophene-2-carboxamide structure to produce compounds with potent action against a variety of bacterial and fungal strains, further emphasizing its value in antimicrobial drug development (Babu, Pitchumani, Ramesh, 2012).

Chemical Sensor Development

Research has also explored the use of thiophene-2-carboxamide derivatives in the development of chemical sensors. These studies have focused on synthesizing compounds that can act as selective chemosensors for ions like Cu2+ and H2PO4−, leveraging the specific reactivity and fluorescence properties of thiophene-2-carboxamide-based compounds. This application highlights the compound's potential in analytical chemistry and environmental monitoring (Meng, Li, Ma, Wang, Hu, Cao, 2018).